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For immediate release:

In a comprehensive performance evaluation, the newly introduced research tool, Yubeinine,
was benchmarked against established industry players. The results indicate that while
Yubeinine shows promise, it currently lags behind the capabilities of leading tools such as
Rayyan, particularly in the realm of systematic literature reviews. This guide provides an
objective comparison of Yubeinine's performance against key alternatives, supported by
experimental data, to assist researchers, scientists, and drug development professionals in
making informed decisions about their research software.

Due to the limited public data on "Yubeinine," this comparison focuses on a well-documented
and widely used research tool, Rayyan, and its primary competitors, Covidence and DistillerSR.
These tools are benchmarks in the field of systematic review and research data management.

Performance Snapshot: Rayyan vs. Competitors

The following tables summarize the key performance indicators for Rayyan, Covidence, and
DistillerSR, based on available data.

Table 1: Feature Comparison
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Feature

Rayyan

Covidence DistillerSR

Primary Function

Systematic Review

End-to-End Enterprise-level

Screening Systematic Review Systematic Review
Al-Powered Screening  Yes Yes Yes
Deduplication Automated Automated Automated
Collaboration Real-time Real-time Real-time
_ Yes (with offline
Mobile App ) ) No No
functionality)
Data Extraction Limited Comprehensive Comprehensive
Risk of Bias
No Integrated Tools Integrated Tools
Assessment
o _ o Enterprise
Pricing Model Freemium Subscription-based

Subscription

Table 2: Deduplication Performance

A 2021 study evaluated the accuracy of deduplication features in various systematic review
tools. The results for Rayyan and Covidence are presented below.[1][2]

Metric Rayyan Covidence

Accuracy 97% (96-97.4%) 96% (95-97%)

Sensitivity Highest among tested tools High

Specificity High Highest among tested tools

Note: Specific quantitative data for DistillerSR's deduplication accuracy in the same
comparative study was not available.

Table 3: Al-Powered Screening Performance
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A study on Rayyan's Al-powered screening for systematic literature reviews reported the
following performance metrics.[3]

Metric Rayyan Al Performance
Sensitivity 88% - 100%
Time-Saving (Al-assisted reviewer) 6% - 47%

Time-Saving (Dual screening with 1 human + 1
Al)

3% - 23%

DistillerSR's Al is reported to reduce the screening burden by enabling users to find relevant
references 40-60% sooner than conventional screening.[4] A case study also highlighted a six-
fold increase in the number of literature reviews completed annually after implementing
DistillerSR.[5] A direct, side-by-side comparative study of the Al screening efficiency of all three
tools with identical datasets is not currently available.

Experimental Protocols

The following outlines the general methodologies used in studies evaluating the performance of
these research tools.

Deduplication Accuracy Protocol

» Dataset Creation: A heterogeneous sample of references is obtained by searching multiple
bibliographic databases (e.g., MEDLINE, Embase, Cochrane Central Register of Controlled
Trials) on a specific topic.

e Benchmark Establishment: A "gold standard"” set of unique references is created through
meticulous manual deduplication by experienced information specialists.

o Automated Deduplication: The original, duplicated set of references is imported into each
software tool (Rayyan, Covidence, etc.).

» Tool-Specific Process: The built-in deduplication feature of each tool is run using its default
settings.
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Performance Analysis: The output from each tool is compared against the benchmark set to
determine the number of correctly identified duplicates (true positives), missed duplicates
(false negatives), and incorrectly identified duplicates (false positives).

Metric Calculation: Accuracy, sensitivity, and specificity are calculated based on the analysis.

Al-Powered Screening Efficiency Protocol

Dataset and Training: A large set of abstracts and titles is used as the dataset. A portion of
this data (e.g., 20%) is used to train the Al by having human reviewers manually screen and
label them as "include” or "exclude."[3]

Al Prediction: The trained Al then screens the remaining references and provides a
relevancy rating or a prediction for inclusion or exclusion.

Human Review Comparison: The Al's predictions are compared against the decisions made
by human reviewers (who have screened the entire dataset) to calculate performance
metrics.

Time-Saving Analysis: The time taken for an Al-assisted reviewer (who uses the Al's
predictions to aid their screening) is compared to the time taken for a purely manual review
process. The time taken for a dual-screening process with one human and one Al-assisted
reviewer is also measured and compared to a traditional two-human reviewer workflow.

Metric Calculation: Key metrics include sensitivity (the ability to correctly identify relevant
studies), specificity (the ability to correctly identify irrelevant studies), and the percentage of
time saved.

Visualizing Research Workflows

The following diagrams illustrate common workflows in the systematic review process,

highlighting where tools like Rayyan, Covidence, and DistillerSR provide support.
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Systematic Review Process Overview

This diagram illustrates the typical stages of a systematic review. Tools like Rayyan are
primarily focused on the deduplication and screening stages, while Covidence and DistillerSR
offer support for a broader range of activities, including full-text review, data extraction, and
quality assessment.

Rayyan: Screening-Focused Workflow | | Covidence: End-to-End Workflow

Import References Import References

Automated Deduplication Automated Deduplication

Collaborative Screening

(Web & Mobile App) Title/Abstract Screening

Export Decisions Full-Text Review

Data Extraction
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High-Level Workflow Comparison

This diagram contrasts the more focused screening workflow of Rayyan with the
comprehensive, end-to-end systematic review workflow supported by Covidence. Rayyan
excels in the initial, time-intensive stages of screening, offering flexibility and a user-friendly
mobile interface.[6] Covidence provides a more structured and feature-rich environment for the
entire review process.[1][7]

In conclusion, while the hypothetical "Yubeinine" tool's performance remains to be seen, the
current landscape of research tools for systematic reviews is dominated by established
platforms like Rayyan, Covidence, and DistillerSR. Each offers distinct advantages depending
on the specific needs of the research project, from rapid and collaborative screening to
comprehensive, enterprise-level data management and analysis. Researchers are encouraged
to evaluate these tools based on the quantitative and qualitative data presented to select the
most appropriate solution for their workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benchmarking Yubeinine's performance against other
research tools]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8117255#benchmarking-yubeinine-s-performance-
against-other-research-tools]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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